Cas no 306935-01-3 ((5-Methyl-3-phenyl-4-isoxazolyl)methylamine)

• Product Name: (5-Methyl-3-phenyl-4-isoxazolyl)methylamine
• CAS No: 306935-01-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• MDL: MFCD02677687
• CID: 303562
• PubChem ID: 2776151
• Update Time: 2025-04-19

(5-Methyl-3-phenyl-4-isoxazolyl)methylamine Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolemethanamine,5-methyl-3-phenyl-
• (5-methyl-3-phenyl-1,2-oxazol-4-yl)methanamine
• (5-Methyl-3-phenyl-4-isoxazolyl)methylamine
• 4-(AMINOMETHYL)-5-METHYL-3-PHENYLISOXAZOLE
• (5-Methyl-3-phenylisoxazol-4-yl)methanamine
• MFCD02677687
• 4-Isoxazolemethanamine, 5-methyl-3-phenyl-
• J-501601
• 1-(5-Methyl-3-phenyl-1,2-oxazol-4-yl)methanamine
• FT-0604827
• KJGJWCJXSLAKKS-UHFFFAOYSA-N
• DTXSID20379846
• (5-methyl-3-phenyl-4-isoxazolyl)methylamine, AldrichCPR
• 306935-01-3
• [(5-methyl-3-phenylisoxazol-4-yl)methyl]amine
• 2-(Thiophen-2-ylsulfanyl)-succinic acid
• SCHEMBL286436
• SDCCGMLS-0065905.P001
• AKOS006228240
• (5-methyl-3-phenylisoxazol-4-yl)methylamine
• PS-4242

• MDL： MFCD02677687
• Inchi： 1S/C11H12N2O/c1-8-10(7-12)11(13-14-8)9-5-3-2-4-6-9/h2-6H,7,12H2,1H3
• InChI Key： KJGJWCJXSLAKKS-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CN)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 188.09500
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.127
• Melting Point: 66-68°C
• Boiling Point: 363.4°Cat760mmHg
• Flash Point: 173.6°C
• Refractive Index: 1.566
• PSA: 52.05000
• LogP: 2.80900
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(5-Methyl-3-phenyl-4-isoxazolyl)methylamine Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3259
• Hazard Category Code： 34-41-37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)